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An in-depth technical guide on the natural abundance and geological sources of Rhenium,

prepared for researchers, scientists, and drug development professionals.

Introduction
Rhenium (Re) is a silvery-gray, heavy, third-row transition metal with atomic number 75.[1] It is

one of the rarest elements in the Earth's crust, making its study and extraction a subject of

significant interest.[1][2] Its exceptional properties, including an extremely high melting point

(3186 °C) and excellent resistance to heat and wear, make it a critical component in high-

temperature superalloys for jet and industrial gas turbine engines and in platinum-rhenium
catalysts for producing high-octane, lead-free gasoline.[2][3][4][5] This guide provides a

comprehensive overview of the natural abundance of Rhenium, its isotopic composition, and

its primary geological sources, along with the methodologies used for its quantification in

geological samples.

Natural Abundance and Isotopic Composition
Rhenium is one of the least abundant elements in the Earth's continental crust, with an

estimated average concentration of less than 1 part per billion (ppb). Some sources quote the

average abundance at 0.5 to 1 ppb.[1] It does not form its own distinct minerals in commercially

viable concentrations but is instead widely dispersed, typically occurring as a substitute for

molybdenum in the mineral molybdenite (MoS₂).[2][3][5]
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Naturally occurring rhenium is a mixture of two isotopes: one stable isotope, ¹⁸⁵Re, and one

long-lived radioactive isotope, ¹⁸⁷Re.[1][6] The beta decay of ¹⁸⁷Re to Osmium-187 (¹⁸⁷Os), with

a very long half-life of approximately 41.6 billion years, is the basis for the Rhenium-Osmium

(Re-Os) dating method used extensively in geology and geochemistry.[1][7]

Table 1: Natural Abundance of Rhenium Isotopes

Isotope
Natural Abundance
(atom %)

Stability Half-Life

¹⁸⁵Re
37.40%[1][6][7][8]
[9]

Stable -

| ¹⁸⁷Re | 62.60%[1][6][7][8][9] | Radioactive (Beta Decay) | 4.16 x 10¹⁰ years[6] |

Abundance in Geological Environments
Rhenium's abundance varies significantly across different geological settings. Its concentration

is highest in specific types of ore deposits, from which it is commercially extracted.

Table 2: Abundance of Rhenium in Various Geological Environments

Environment Estimated Abundance Reference

Earth's Continental Crust < 1 ppb [4]

Earth's Crust (general) 0.001 ppm (1 ppb) [10]

Upper Crustal Rocks (average) 0.39 ppb [11]

Granites 0.22 - 0.56 ppb [11]

| Basalts | 0.5 - 1.5 ppb |[11] |

Geological Sources of Rhenium
The vast majority of the world's rhenium is not mined from primary ores but is recovered as a

byproduct from the processing of molybdenum and copper ores.[1][3][12] The primary
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geological sources are porphyry copper deposits, with sediment-hosted stratabound copper

deposits also contributing significantly.[2][13]

Porphyry Copper Deposits
Porphyry copper deposits are the world's most significant source of rhenium.[2][3] These

large, low-grade deposits are formed from hydrothermal fluids associated with magmatic

intrusions. In these systems, rhenium is primarily hosted within the mineral molybdenite

(MoS₂), where it substitutes for molybdenum.[2][5] The concentration of rhenium in

molybdenite from these deposits can vary by orders of magnitude, ranging from hundreds to

several thousand parts per million (ppm).[2][14]

Continental-arc porphyry copper-(molybdenum-gold) deposits supply most of the world's

rhenium.[2] Major rhenium-producing regions with these types of deposits include Chile, the

United States, Peru, and Mexico.[2][12] Chile is the world's leading producer of rhenium, a

direct result of its massive porphyry copper mining operations.[1][2]

Sediment-Hosted Stratabound Copper Deposits
A smaller but still significant portion of global rhenium production comes from sediment-hosted

stratabound copper deposits.[2][15] Notable examples include the Kupferschiefer deposits in

Poland and sandstone-hosted deposits in Kazakhstan.[2][15] In these deposits, rhenium is

associated with copper sulfide minerals, and its residence site is not as well understood as in

porphyry systems.[5][13]

Other Occurrences
Rhenium can also be found in other geological settings, though these are not typically of

commercial importance for primary extraction. Rhenium is most enriched in molybdenites from

volcanic sublimates, which can have exceptionally high concentrations.[14] It is also found in

trace amounts in minerals such as columbite and tantalite.[3]

Table 3: Rhenium Concentration in Molybdenite from Various Deposit Types
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Geological Deposit
Type

Geometric Mean Re
Concentration in
Molybdenite (ppm)

Range of Re
Concentration in
Molybdenite (ppm)

Reference

Volcanic
Sublimates

23,800 - [14]

Porphyry Cu Deposits 470 100 - 3,000 [14]

Porphyry Cu-Au

Deposits
430 - [14]

Skarn Fe and Au

Deposits
540 - 560 - [14]

Arc-Related Porphyry

Mo Deposits
- ≤ 150

Climax-Type Porphyry

Mo Deposits
- ≤ 35

Greisens 1 - [14]

| Quartz Vein-Hosted W-Sn Deposits | 2 | - |[14] |
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Caption: Geological pathways leading to the concentration of Rhenium in major ore deposit

types.

Extraction and Recovery Workflow
Rhenium is recovered almost exclusively as a byproduct.[3] In porphyry copper operations,

molybdenite is first separated from copper sulfide ores. The resulting molybdenite concentrate,

containing ppm levels of rhenium, is then roasted. During roasting, rhenium volatilizes into

rhenium heptoxide (Re₂O₇), which is captured in the flue gas scrubbing systems.[2][5][16] The

captured rhenium is then processed through hydrometallurgical techniques, such as solvent
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extraction or ion exchange, to produce a high-purity ammonium perrhenate (NH₄ReO₄) salt,

which is the primary commercial form of rhenium.[5][16]
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Caption: Generalized workflow for the extraction and recovery of Rhenium from molybdenite

concentrate.

Experimental Protocols for Rhenium Quantification
Accurately determining the ultra-trace concentrations of rhenium in geological samples

requires highly sensitive analytical techniques.[17] Mass spectrometry-based methods are

standard, with Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)

and Negative Thermal Ionization Mass Spectrometry (N-TIMS) being the most effective.[17]

The following protocol outlines a common method for Re determination using isotope dilution

and MC-ICP-MS.

Detailed Methodology: Isotope Dilution MC-ICP-MS
This method is designed for the precise and accurate quantification of rhenium in complex

geological matrices like rocks and ores.[18][19]

1. Sample Preparation and Spiking:

A precise mass of the powdered geological sample (e.g., 1-2 grams) is weighed into a Carius

tube (a heavy-walled, sealed glass tube).

A known amount of an isotopically enriched spike solution (typically ¹⁸⁵Re) is added to the

sample. This is the core of the isotope dilution technique, which allows for highly accurate

concentration measurements.[11]

2. Digestion:

The sample and spike are digested in the sealed Carius tube with a mixture of concentrated

acids (e.g., reverse aqua regia: HCl-HNO₃).[18][19]

The tube is heated in an oven at a high temperature (e.g., 220-240°C) for an extended

period (e.g., 12-24 hours) to ensure complete sample dissolution and equilibration between

the sample's natural rhenium and the isotopic spike.

3. Osmium Separation (if required):
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If Osmium (Os) analysis is also being performed for Re-Os geochronology, Os is separated

first. It is converted to the volatile OsO₄ and removed via distillation.[18] The remaining

solution contains the rhenium.

4. Desilicification and Matrix Removal:

After Os distillation, the remaining sample solution is treated with hydrofluoric acid (HF) to

remove silicate minerals, which constitute the bulk of many rock samples.[18]

The sample is then redissolved in an acid medium (e.g., 1.2 M HCl).[18]

5. Chromatographic Separation:

The sample solution is loaded onto an anion-exchange resin column.[18][19]

Matrix elements and interferences are washed from the column using specific acids.

Rhenium is selectively eluted from the column using a different acid, typically nitric acid

(e.g., 0.75 M HNO₃), resulting in a purified rhenium fraction.[18]

6. Mass Spectrometric Analysis:

The purified rhenium solution is introduced into a Multi-Collector Inductively Coupled

Plasma Mass Spectrometer (MC-ICP-MS).

The instrument measures the isotopic ratios of rhenium (e.g., ¹⁸⁵Re/¹⁸⁷Re) in the sample-

spike mixture with high precision.

The concentration of rhenium in the original sample is calculated from the measured isotope

ratio, the known amount and composition of the spike added, and the initial sample mass.

7. Quality Control:

Procedural blanks (reagents processed without a sample) are analyzed to quantify any

rhenium contamination introduced during the procedure.[18]

Certified Reference Materials (CRMs) with known rhenium concentrations are analyzed

alongside the samples to validate the accuracy and precision of the method.[17][18]
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Caption: Analytical workflow for the determination of Rhenium in geological samples via ID-

MC-ICP-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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